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Compound of Interest

Compound Name: 1-Cyanovinyl acetate

Cat. No.: B1194761 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for all laboratory personnel handling 1-Cyanovinyl acetate. Adherence to these protocols is

mandatory to ensure a safe research environment.

Compound of Interest: 1-Cyanovinyl acetate Synonyms: 2-Acetoxyacrylonitrile, 1-Acetoxy-1-

cyanoethylene, Acetic Acid 1-Cyanovinyl Ester[1] CAS Number: 3061-65-2

Hazard Identification and Immediate Precautions
1-Cyanovinyl acetate is a highly hazardous chemical that poses significant health risks.[2][3] It

is classified as a combustible liquid.[4]

Summary of Hazards:

Hazard Class GHS Classification Signal Word

Acute Toxicity, Dermal Category 2 Danger

Acute Toxicity, Oral Category 3 Danger

Serious Eye Damage Category 1 Danger

Skin Irritation Category 2 Warning

Acute Toxicity, Inhalation Category 3 Danger
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Hazard Statements:

H310: Fatal in contact with skin.[1][2][4]

H301: Toxic if swallowed.[1][2][4]

H331: Toxic if inhaled.[3]

H318: Causes serious eye damage.[1][2][4]

H315: Causes skin irritation.[2][3][4]

H227: Combustible liquid.[4]

Immediate Actions:

Do not handle until all safety precautions have been read and understood.[5]

Avoid all contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke when using this product.[4]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory for all personnel handling 1-
Cyanovinyl acetate.
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PPE Category Recommended Equipment Specifications and Use

Eye and Face Protection
Safety Goggles and Face

Shield

Must be worn at all times to

protect against splashes.[6]

Hand Protection Chemical-Resistant Gloves

Impermeable gloves (e.g.,

Butyl rubber, Viton®) are

required. Double gloving is

recommended.[7]

Body Protection
Chemical-Resistant Lab Coat

or Apron

A lab coat made of a material

resistant to chemicals should

be worn over personal

clothing.

Respiratory Protection NIOSH-approved Respirator

A full-face respirator with

appropriate cartridges (e.g.,

organic vapor and particulate)

is necessary, especially when

not working in a fume hood.

Foot Protection Closed-toe Shoes
Required for all laboratory

work.

Operational Plan: Step-by-Step Handling Procedure
All handling of 1-Cyanovinyl acetate must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

Workflow for Handling 1-Cyanovinyl Acetate:
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Preparation

Handling

Cleanup and Disposal

Review SDS and Procedure

Don Appropriate PPE

Prepare Work Area in Fume Hood

Carefully Dispense 1-Cyanovinyl acetate

Perform Experiment

Securely Close Container

Decontaminate Work Surfaces

Dispose of Waste in Designated Hazardous Waste Container

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Cyanovinyl acetate.
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Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Exposure Route First Aid Measures

Skin Contact

Immediately take off all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes. Immediately call a POISON

CENTER or doctor/physician.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[2]

Ingestion

Immediately call a POISON CENTER or

doctor/physician. Rinse mouth. Do NOT induce

vomiting.[2]

Inhalation

Move person to fresh air and keep comfortable

for breathing. If you feel unwell, get medical

advice/attention.[2]

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with inert material (e.g., vermiculite, dry sand) and place it in a sealed

container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
All waste containing 1-Cyanovinyl acetate must be treated as hazardous waste.
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Liquid Waste: Collect in a designated, labeled, and sealed container.

Solid Waste: Contaminated materials (e.g., gloves, absorbent pads, paper towels) must be

placed in a sealed, labeled hazardous waste container.

Disposal: Dispose of contents/container to an approved waste disposal plant.[4] Do not

dispose of down the drain.

Storage
Store in a cool, dry, and well-ventilated area away from incompatible materials such as

oxidizing agents, acids, and bases.[2]

Keep container tightly closed.[2]

Store locked up.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1194761#personal-protective-equipment-for-
handling-1-cyanovinyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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